Cas no 941986-40-9 (2,5-dichloro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide)

• Product Name: 2,5-dichloro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• CAS No: 941986-40-9
• MF: C₂₁H₁₆Cl₂N₂O₃
• MW: 415.26934337616
• CID: 5513027
• Update Time: 2025-10-29

2,5-dichloro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dichloro-N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-6-yl]benzamide
• 2,5-dichloro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

• Inchi： 1S/C21H16Cl2N2O3/c22-14-5-7-17(23)16(12-14)20(26)24-15-6-8-18-13(11-15)3-1-9-25(18)21(27)19-4-2-10-28-19/h2,4-8,10-12H,1,3,9H2,(H,24,26)
• InChI Key： UZOWPBKZFAADRO-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(C1=CC=CO1)=O)(=O)C1=CC(Cl)=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 2,5-dichloro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

Professional Introduction to 2,5-dichloro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 941986-40-9)

2,5-dichloro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 941986-40-9, represents a sophisticated molecular structure that combines elements of both quinoline and benzamide moieties, making it a promising candidate for various biological applications.

The molecular architecture of 2,5-dichloro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide is characterized by its intricate arrangement of functional groups. The presence of chlorine atoms at the 2 and 5 positions enhances its reactivity and potential interactions with biological targets. Additionally, the fusion of a furan ring with a tetrahydroquinoline scaffold introduces unique electronic properties that may contribute to its pharmacological efficacy.

In recent years, there has been a growing interest in quinoline derivatives due to their broad spectrum of biological activities. Quinolines have been extensively studied for their antimicrobial, antimalarial, and anticancer properties. The benzamide moiety further extends the pharmacological potential of this compound by providing a site for hydrogen bonding interactions with biological targets. This combination makes 2,5-dichloro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide an attractive scaffold for drug discovery.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of quinoline derivatives. The incorporation of electron-withdrawing groups such as chlorine atoms can significantly enhance the binding affinity to target proteins. Furthermore, the presence of a furan ring can influence the compound's solubility and metabolic stability, which are critical factors in drug development.

The synthesis of 2,5-dichloro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. These methods often include multi-step reactions such as cyclization, condensation, and functional group transformations. The successful synthesis of this compound underscores the growing expertise in organic chemistry and its application in pharmaceutical research.

One of the most compelling aspects of 2,5-dichloro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide is its potential as a lead compound for further drug development. Researchers have been exploring its efficacy in various preclinical models to evaluate its therapeutic potential. Preliminary studies suggest that this compound exhibits promising activity against certain types of cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival.

The benzamide moiety in particular has been identified as a crucial component for its biological activity. This group can form hydrogen bonds with target proteins, enhancing binding affinity and specificity. Additionally, the presence of chlorine atoms at specific positions can modulate electronic properties and improve interactions with biological targets. These features make 2,5-dichloro-N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide a valuable candidate for further optimization.

In conclusion，2，5-dichloro-N-l-(furan—２—carbonyl)—１，２，３，４—tetrahydroquinolin—６—ylbenzamide(CAS No．941986—40—9) is a highly promising compound with significant potential in pharmaceutical research．Its unique molecular structure，combining elements of quinoline and benzamide moieties，makes it an attractive scaffold for drug discovery．Recent studies highlight its potential as a lead compound for further development，particularly in the treatment of cancer．The successful synthesis and preliminary biological activity suggest that this compound warrants further investigation into its therapeutic applications．